Cas no 90513-07-8 (methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate
• CAS No: 90513-07-8
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 788661
• PubChem ID: 71429101
• Update Time: 2025-05-20

methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-, methyl ester
• methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate
• 90513-07-8
• EN300-1786859
• DTXSID70847803

• Inchi： 1S/C10H14O3S/c1-7(11)3-4-8-5-6-9(14-8)10(12)13-2/h5-7,11H,3-4H2,1-2H3
• InChI Key： LZWYNUQFMLXYJY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CCC(C)O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate

Recent Advances in the Study of Methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate (CAS: 90513-07-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate (CAS: 90513-07-8) is a thiophene-based compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene ring and hydroxybutyl side chain, has shown promising potential in various applications, including drug development, medicinal chemistry, and material science. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of research involving methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate is its role as a building block for more complex pharmaceutical agents. The compound's structural features, including the thiophene ring and the hydroxybutyl group, make it a versatile intermediate in the synthesis of bioactive molecules. Recent publications have highlighted its use in the development of novel anti-inflammatory and antimicrobial agents, with several studies demonstrating its efficacy in preclinical models.

In addition to its pharmaceutical applications, methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate has also been investigated for its potential in material science. The thiophene moiety is known for its electronic properties, which make it a candidate for use in organic electronics and conductive polymers. Recent advancements in this area have explored the compound's ability to form stable, conductive films, opening new avenues for its use in flexible electronics and other advanced materials.

The synthesis of methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate has also been a focus of recent research. Improved synthetic routes have been developed to enhance yield and purity, making the compound more accessible for further studies. These advancements have been critical in enabling large-scale production and facilitating its incorporation into more complex molecular architectures.

Looking ahead, the potential applications of methyl 5-(3-hydroxybutyl)thiophene-2-carboxylate are vast. Ongoing research is expected to uncover new biological activities and therapeutic benefits, further solidifying its place in the pharmaceutical and chemical industries. As synthetic methodologies continue to evolve, the compound's utility is likely to expand, offering new opportunities for innovation in drug discovery and material science.